Cas no 59214-23-2 (1-3-(4-Methoxyphenyl)propylpiperazine)

• Product Name: 1-3-(4-Methoxyphenyl)propylpiperazine
• CAS No: 59214-23-2
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• MDL: MFCD09894985
• CID: 3494594
• PubChem ID: 24265142
• Update Time: 2025-05-24

1-3-(4-Methoxyphenyl)propylpiperazine Chemical and Physical Properties

Names and Identifiers

• PIPERAZINE, 1-[3-(4-METHOXYPHENYL)PROPYL]-
• 1-[3-(4-methoxyphenyl)propyl]piperazine
• EN300-6744108
• MFCD09894985
• NS-03127
• 1-(3-(4-Methoxyphenyl)propyl)piperazine
• CS-0257618
• AKOS011777645
• 59214-23-2
• DTXSID201278319
• starbld0010690
• 1-3-(4-Methoxyphenyl)propylpiperazine

• MDL： MFCD09894985
• Inchi： 1S/C14H22N2O/c1-17-14-6-4-13(5-7-14)3-2-10-16-11-8-15-9-12-16/h4-7,15H,2-3,8-12H2,1H3
• InChI Key： ZOZAKSDQKLIMRN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCCN1CCNCC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-3-(4-Methoxyphenyl)propylpiperazine

Recent Advances in the Study of 1-3-(4-Methoxyphenyl)propylpiperazine (CAS: 59214-23-2): A Comprehensive Research Brief

In recent years, the compound 1-3-(4-Methoxyphenyl)propylpiperazine (CAS: 59214-23-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications. This research brief aims to provide a comprehensive overview of the most recent findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the compound's interaction with neurotransmitter systems, particularly the serotonin and dopamine receptors. Recent in vitro and in vivo studies have demonstrated that 1-3-(4-Methoxyphenyl)propylpiperazine exhibits selective binding affinity for certain receptor subtypes, suggesting its potential utility in the treatment of neurological and psychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound acts as a partial agonist at the 5-HT1A receptor, which is implicated in mood regulation and anxiety disorders.

Another significant development is the exploration of this compound's pharmacokinetic properties. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry, have been employed to study its metabolic stability, bioavailability, and tissue distribution. These studies have revealed that 1-3-(4-Methoxyphenyl)propylpiperazine has favorable pharmacokinetic profiles, with good oral bioavailability and moderate half-life, making it a viable candidate for further drug development.

In addition to its neurological applications, recent research has also investigated the compound's potential in oncology. Preliminary studies have shown that it may exhibit cytotoxic effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism underlying this activity appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR cascade. However, further studies are needed to fully understand its anticancer potential and to optimize its therapeutic window.

Despite these promising findings, challenges remain in the development of 1-3-(4-Methoxyphenyl)propylpiperazine as a therapeutic agent. Issues such as potential off-target effects, dose-dependent toxicity, and the need for improved formulation strategies are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and to accelerate the translation of this compound from bench to bedside.

In conclusion, the latest research on 1-3-(4-Methoxyphenyl)propylpiperazine (CAS: 59214-23-2) underscores its multifaceted potential in drug discovery. Its unique pharmacological profile, combined with favorable pharmacokinetic properties, positions it as a promising candidate for the treatment of various diseases. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and bringing it closer to clinical application.